![molecular formula C7H14ClNO2 B2824707 3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride CAS No. 2109088-29-9](/img/structure/B2824707.png)
3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride
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Overview
Description
3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2109088-29-9 . It has a molecular weight of 179.65 . The IUPAC name for this compound is 3-amino-1-methylcyclopentane-1-carboxylic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13NO2.ClH/c1-7(6(9)10)3-2-5(8)4-7;/h5H,2-4,8H2,1H3,(H,9,10);1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 179.65 . More detailed physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Antibiotics and Antitumor Properties
3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride, also known as cycloleucine, has been studied for its potential in antibiotics and antitumor treatments. For instance, a derivative of this compound, 5-(dimethylaminomethyl)cyclopentanone-3-carboxylic acid hydrochloride, was synthesized and found to possess significant antitumor and antibacterial activities (Umezawa & Kinoshita, 1957).
RNA Methylation Inhibition
Cycloleucine has been identified as a potent inhibitor of RNA methylation in chicken embryo fibroblasts infected with B77 sarcoma virus, impacting internal N-6-methyladenosine and 5'-terminal cap 2'-O-ribose methylations of poly(A)+ RNA (Dimock & Stoltzfus, 1979).
Peptide Structural Studies
Research on the structural versatility of peptides from Cα,α-dialkylated glycines included studies of homopeptides from 1-aminocyclopentane-1-carboxylic acid. The conformational preferences of these homopeptides in solution were assessed, providing insights into peptide structures (Crisma et al., 1988).
Molecular Structure and Conformation
Quantum mechanical calculations have been used to determine the conformational preferences of N-acetyl-N'-methylamide derivatives of 1-aminocyclopentane-1-carboxylic acid. The study revealed how the backbone flexibility of this amino acid is influenced by the cyclic nature of its side chain (Alemán et al., 2006).
Metabotropic Glutamate Receptor Agonists
1-Aminocyclopentane-1,3-dicarboxylic acid, a derivative of 3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride, is a known selective agonist for metabotropic glutamate receptors. Its synthesis and biological significance have been extensively studied (Ma, Ma, & Dai, 1997).
Neurophysiological Studies
The compound has been applied in neurophysiological studies, such as its effects on cultured cerebellar Purkinje neurons. It was found to produce calcium mobilization and an inward current in these cells (Linden, Smeyne, & Connor, 1994).
Synthesis of Arylcyclopentane-1-carboxylic Acids
Research on the synthesis of 1-Arylcyclopentane-1-carboxylic acids and their aminoester derivatives reveals insights into their potential sympatholytic and adrenolytic activities (Aghekyan et al., 2019).
Safety and Hazards
The compound is classified as having potential hazards including skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Safety measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, wearing protective gloves, clothing, and eye/face protection, and washing all exposed external body areas thoroughly after handling .
properties
IUPAC Name |
3-amino-1-methylcyclopentane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c1-7(6(9)10)3-2-5(8)4-7;/h5H,2-4,8H2,1H3,(H,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OINZZEYBRXBLKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C1)N)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride | |
CAS RN |
2109088-29-9 |
Source
|
Record name | 3-amino-1-methylcyclopentane-1-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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